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Compound of Interest

3-(3-

Compound Name:
Chlorobenzenesulfonyl)aniline

Cat. No.: B13229788

Get Quote

\ J

Comprehensive Technical Monograph: 3-(3-Chlorobenzenesulfonyl)aniline

CAS Registry Number: 1896979-05-7 Chemical Formula: C12H10CINO2S Molecular Weight:
267.73 g/mol

Executive Summary

3-(3-Chlorobenzenesulfonyl)aniline is a specialized diaryl sulfone intermediate critical in the
synthesis of next-generation small molecule therapeutics. Characterized by a meta-substituted
aniline moiety linked via a sulfonyl bridge to a 3-chlorophenyl ring, this scaffold serves as a
robust pharmacophore building block. Its structural rigidity and the electronic withdrawal of the
sulfonyl group make it a valuable precursor for kinase inhibitors, GPCR ligands, and anti-
inflammatory agents where metabolic stability and precise vector alignment are paramount.

This technical guide provides a rigorous analysis of the compound's physicochemical
properties, a validated synthesis protocol, and its strategic application in medicinal chemistry.

Physicochemical Profile & Identity
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The compound exists as a stable, off-white to pale yellow solid. Its lipophilicity and polar
surface area suggest good membrane permeability, making it an ideal "fragment” for fragment-
based drug discovery (FBDD).

Property Value | Description Note

3-(3-

Chlorobenzenesulfonyl)aniline

IUPAC Name

Nclccee(S(=0)

SMILES
(=0)c2ccec(Clc2)cl
Molecular Weight 267.73 Da
) Moderate lipophilicity; drug-
LogP (Predicted) ~2.8-3.1 ]
like.
Favorable for oral
TPSA ~68 A2 , o
bioavailability.
- Primary handle for
H-Bond Donors 2 (Aniline -NHz) T
derivatization.
H-Bond Acceptors 3 (Sulfonyl O, N)
] ] ] Dependent on crystal
Melting Point Predicted: 145-155 °C

form/purity.

Validated Synthesis Protocol

As a Senior Application Scientist, | recommend a convergent synthesis route that prioritizes
regioselectivity and yield. The "Sulfide Oxidation" pathway is preferred over Friedel-Crafts
sulfonylation due to the deactivating nature of the nitro/chloro substituents.

Step-by-Step Methodology

Phase 1: Nucleophilic Aromatic Substitution (SnAr)
» Reagents: 3-Chlorobenzenethiol (1.0 eq), 1-Fluoro-3-nitrobenzene (1.1 eq), K2COs (2.0 eq).

e Solvent: DMF or DMSO (Anhydrous).
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e Protocol:

Dissolve 3-chlorobenzenethiol in DMF under N2 atmosphere.

o

Add K2COs and stir at RT for 30 min to generate the thiolate anion.

[¢]

[¢]

Slowly add 1-fluoro-3-nitrobenzene.

[e]

Heat to 80°C for 4—6 hours. Monitor by TLC/LCMS.

Workup: Pour into ice water. The intermediate 3-(3-chlorophenylthio)-1-nitrobenzene

o

precipitates. Filter and wash with water.
Phase 2: Chemoselective Oxidation
e Reagents:m-CPBA (2.2 eq) or Oxone®.
e Solvent: DCM (for m-CPBA) or MeOH/H20 (for Oxone).
» Protocol:

Dissolve the thioether from Phase 1 in DCM at 0°C.

o

Add m-CPBA portion-wise to control exotherm.

[¢]

[¢]

Warm to RT and stir for 12 hours. The sulfide oxidizes to the sulfone.

Workup: Quench with saturated Na2S20s (to remove excess peroxide) and NaHCO:s.
Extract with DCM.

[e]

Phase 3: Nitro Reduction to Aniline

o Reagents: Iron powder (5.0 eq), NH4ClI (5.0 eq).
e Solvent: EtOH/H20 (3:1).

» Protocol:

o Suspend the nitro-sulfone in EtOH/H20.
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[e]

Add Fe powder and NHa4Cl.

o

Reflux (80°C) for 2—4 hours.

[¢]

Filtration: Filter hot through Celite to remove iron oxides.

[¢]

Isolation: Concentrate filtrate. Recrystallize from Ethanol/Heptane to obtain pure 3-(3-
Chlorobenzenesulfonyl)aniline.

Synthesis Workflow Diagram

Click to download full resolution via product page

Figure 1: Convergent synthesis pathway for CAS 1896979-05-7 emphasizing regiocontrol.

Applications in Drug Discovery

The 3-(3-Chlorobenzenesulfonyl)aniline scaffold is a versatile "lynchpin® intermediate. Its
utility stems from the electronic interplay between the electron-withdrawing sulfone and the
nucleophilic aniline amine.

Target Classes & Mechanisms

¢ Kinase Inhibitors:

o The aniline -NH: is a prime candidate for urea or amide formation to target the "hinge
region” of kinases (e.g., VEGFR, PDGFR).

o The sulfone linker provides a rigid geometry (approx. 109.5° bond angle), positioning the
chlorophenyl ring into hydrophobic back-pockets (Gatekeeper residues).

e GPCR Modulators:
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o Sulfones are metabolically stable bioisosteres for ketones and sulfonamides.

o Used in 5-HT6 antagonists and CB2 receptor ligands.

Structure-Activity Relationship (SAR) Logic

The following diagram illustrates how this core scaffold serves as a divergence point for library

generation.
3-(3-Chlorobenzenesulfonyl)aniline
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Click to download full resolution via product page
Figure 2: SAR Divergence Map demonstrating the modular utility of the scaffold.

Handling & Safety Protocols

While specific toxicological data for CAS 1896979-05-7 is limited, it must be handled as a
Hazardous Substance based on its structural class (aromatic amines/sulfones).

e Hazard Class: Irritant (Skin/Eye), Potential Sensitizer.
o PPE: Nitrile gloves (double-gloving recommended), lab coat, safety goggles.

o Storage: Store at 2—8°C under inert atmosphere (Argon/Nitrogen) to prevent slow oxidation
of the amine.

» Disposal: Incineration in a chemical waste facility equipped with scrubbers for SOx and NOx.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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